Methyl 2-acetylamino-4-nitrobenzoate

• Molecular Formula: C10H10N2O5
• Molecular Weight: 238.20 g/mol
• IUPAC Name: methyl 2-acetamido-4-nitrobenzoate
• InChI: InChI=1S/C10H10N2O5/c1-6(13)11-9-5-7(12(15)16)3-4-8(9)10(14)17-2/h3-5H,1-2H3,(H,11,13)
• InChI Key: XVFNIPBNVYFDBT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)[N+](=O)[O-])C(=O)OC

Description

Methyl 2-acetylamino-4-nitrobenzoate is a useful research compound. Its molecular formula is C10H10N2O5 and its molecular weight is 238.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of 2-acetylamino-4-nitrobenzoic acid (1.28 g, 5.71 mmol) in benzene-MeOH (4:1, v/v, 25 mL), was added trimethylsilyldiazomethane (2.0 M solution in n-hexane, 4.28 ml, 8.56 mmol) at 0° C. The stirring was continued for 18 hours at rt. The reaction was poured into hexane, and the resulting precipitate was collected by filtration to give methyl 2-acetylamino-4-nitrobenzoate (1.32 g, 97%) as a white solid; mp no data; 1H-NMR (400 MHz, CDCl3) δ 2.30 (s, 3 H), 4.00 (s, 3 H), 7.88 (m, 1 H), 8.18 (dd, J=2.0 Hz, 8.8 Hz, 1 H), 9.60 (t, J=2.2 Hz, 1 H), 11.10 (s, 1 H); MS (ESI) m/z 238 (M+).

Synthesis routes and methods II

Procedure details